Cas no 7175-70-4 (Benzenamine, N-(1-azulenylmethylene)-)

• Product Name: Benzenamine, N-(1-azulenylmethylene)-
• CAS No: 7175-70-4
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 545101
• PubChem ID: 15514717
• Update Time: 2025-04-19

Benzenamine, N-(1-azulenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-azulenylmethylene)-
• 1-azulen-1-yl-N-phenylmethanimine
• (E)-1-(Azulen-1-yl)-N-phenylmethanimine
• DTXSID70573534
• 7175-70-4

• Inchi： 1S/C17H13N/c1-3-7-14-11-12-15(17(14)10-6-1)13-18-16-8-4-2-5-9-16/h1-13H/b18-13+
• InChI Key： GVODNLXOZUTWEZ-QGOAFFKASA-N
• SMILES： N(/C1C=CC=CC=1)=C\C1=CC=C2C=CC=CC=C21

Computed Properties

• Exact Mass: 231.10489
• Monoisotopic Mass: 231.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36